Cas no 89816-68-2 (1-Dibenzothiophenemethanol, 7-methyl-)

• Product Name: 1-Dibenzothiophenemethanol, 7-methyl-
• CAS No: 89816-68-2
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 588224
• PubChem ID: 13162917
• Update Time: 2025-04-19

1-Dibenzothiophenemethanol, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Dibenzothiophenemethanol, 7-methyl-
• (7-methyldibenzothiophen-1-yl)methanol
• DTXSID60523785
• 89816-68-2
• (7-Methyldibenzo[b,d]thiophen-1-yl)methanol

• Inchi： 1S/C14H12OS/c1-9-5-6-11-13(7-9)16-12-4-2-3-10(8-15)14(11)12/h2-7,15H,8H2,1H3
• InChI Key： YIYOSMQTXKVJJH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(CO)C=2C2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 228.06088618g/mol
• Monoisotopic Mass: 228.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.5Ų